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Introduction
Diethyl methylphosphonite (DEMP), with the chemical formula C5H13O2P, is a significant

organophosphorus compound. It serves as a crucial intermediate in the synthesis of various

organic molecules, most notably the broad-spectrum herbicide glufosinate-ammonium.[1][2] Its

utility also extends to the realm of organic synthesis where it can be employed as a ligand in

various cross-coupling reactions. This document provides an in-depth technical guide on

diethyl methylphosphonite, covering its synthesis, chemical and physical properties,

spectroscopic data, and safety information.

Chemical and Physical Properties
Diethyl methylphosphonite is a colorless liquid with a pungent odor at room temperature.[1] It

is a flammable liquid and should be handled with appropriate safety precautions.[1][3]

Table 1: Physical and Chemical Properties of Diethyl Methylphosphonite
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Property Value Reference

Molecular Formula C5H13O2P [4]

Molecular Weight 136.13 g/mol [4]

CAS Number 15715-41-0 [4]

Appearance Colorless liquid [1][5]

Odor Pungent [1]

Density 0.907 g/mL at 25 °C

Boiling Point Not specified

Flash Point 29.4 °C (84.9 °F) [3]

Refractive Index n20/D 1.419

Solubility Not specified

Synthesis of Diethyl Methylphosphonite
Several methods for the synthesis of diethyl methylphosphonite have been reported,

primarily revolving around the use of methylphosphonous dichloride or the reduction of diethyl

methylphosphonate.

Method from Methylphosphonous Dichloride and
Ethanol
This is a common route for the synthesis of diethyl methylphosphonite. The reaction involves

the esterification of methylphosphonous dichloride with ethanol in the presence of an acid

scavenger to neutralize the HCl byproduct.

Experimental Protocol:

Materials:

Methylphosphonous dichloride (CH3PCl2)
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Anhydrous Ethanol (CH3CH2OH)

Sodium Hydride (NaH) as an acid scavenger

Pentane (solvent)

Procedure:

In a reaction vessel under an inert atmosphere (e.g., nitrogen), a suspension of sodium

hydride in pentane is prepared.

Anhydrous ethanol is added dropwise to the suspension at a controlled temperature (e.g.,

-5 °C).

Methylphosphonous dichloride is then added slowly to the reaction mixture, maintaining

the low temperature.

The reaction is allowed to proceed for a specified time, after which the solid byproducts

are removed by filtration.

The filtrate, containing the crude diethyl methylphosphonite, is then purified by vacuum

distillation.

Yield and Purity:

A study reported a yield of 43.7% with a purity of 86.6% using this method.[6]

Table 2: Synthesis of Diethyl Methylphosphonite from Methylphosphonous Dichloride and

Ethanol

Reactants
Reagents/S
olvents

Conditions Yield Purity Reference

Methylphosp

honous

dichloride,

Ethanol

Sodium

Hydride,

Pentane

-5 °C 43.7% 86.6% [6]
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Diagram 1: Synthesis of Diethyl Methylphosphonite from Methylphosphonous Dichloride
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+
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Caption: Synthesis of Diethyl Methylphosphonite.

Method from a Ternary Complex
A patented method describes the synthesis of diethyl methylphosphonite from a ternary

complex formed by phosphorus trichloride, aluminum trichloride, and methyl chloride.[2] This

method avoids the isolation of the hazardous intermediate, methylphosphonous dichloride.[2]

Experimental Protocol:

Materials:

Phosphorus trichloride (PCl3)

Aluminum trichloride (AlCl3)

Methyl chloride (CH3Cl)

Aluminum powder
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Anhydrous Ethanol

Procedure:

A ternary complex is prepared from phosphorus trichloride, aluminum trichloride, and

methyl chloride in a suitable solvent.

The complex is then reduced using aluminum powder.

The reduced complex is reacted with anhydrous ethanol to yield crude diethyl
methylphosphonite.

The final product is purified by vacuum distillation.

Yield:

This method is reported to have a high yield of up to 85%.[2]

Table 3: Synthesis of Diethyl Methylphosphonite from a Ternary Complex

Reactants Reagents Conditions Yield Reference

Phosphorus

trichloride,

Aluminum

trichloride,

Methyl chloride

Aluminum

powder,

Anhydrous

Ethanol

Reduction

followed by

reaction with

ethanol

up to 85% [2]

Diagram 2: Synthesis of Diethyl Methylphosphonite from a Ternary Complex
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Synthesis of Diethyl Methylphosphonite via Ternary Complex

Ternary Complex Formation
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Caption: Synthesis from a Ternary Complex.

Spectroscopic Data
The structural characterization of diethyl methylphosphonite is confirmed by various

spectroscopic techniques.

Table 4: Spectroscopic Data for Diethyl Methylphosphonite
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Technique Data Reference

¹³C NMR
Spectra available on

PubChem.
[4]

³¹P NMR
Spectra available on

PubChem.
[4]

GC-MS
Mass spectra available on

PubChem and NIST WebBook.
[4]

IR Spectroscopy
IR spectra available on NIST

WebBook.
[3]

Note: Detailed peak assignments and interpretations are not readily available in the searched

literature. Researchers are advised to consult the provided database links for the raw spectral

data.

Applications in Synthesis
Diethyl methylphosphonite is a versatile reagent in organic synthesis.

Herbicide Synthesis: Its primary industrial application is as a key intermediate in the

production of the herbicide glufosinate-ammonium.[1][2]

Cross-Coupling Reactions: It can be used as a ligand in various palladium-catalyzed cross-

coupling reactions, including Buchwald-Hartwig, Suzuki-Miyaura, Stille, Sonogashira,

Negishi, Heck, and Hiyama couplings.

Diagram 3: Applications of Diethyl Methylphosphonite
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Key Applications of Diethyl Methylphosphonite
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Caption: Applications of Diethyl Methylphosphonite.

Safety and Handling
Diethyl methylphosphonite is classified as a hazardous substance. It is a flammable liquid

and is harmful if swallowed.[3] It can cause skin and eye irritation.[1]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and protective clothing. Avoid inhalation of vapors.

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible materials such as oxidizing agents.[4] Keep containers tightly closed.

Spills: In case of a spill, remove all ignition sources and absorb the spill with an inert

material.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety data sheet (SDS) or professional safety guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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